Cas no 2229117-30-8 (2-3-(2-methylphenyl)phenylpropanal)

• Product Name: 2-3-(2-methylphenyl)phenylpropanal
• CAS No: 2229117-30-8
• MF: C₁₆H₁₆O
• MW: 224.297644615173
• CID: 6599580
• PubChem ID: 165708936
• Update Time: 2025-08-04

2-3-(2-methylphenyl)phenylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-3-(2-methylphenyl)phenylpropanal
• 2-[3-(2-methylphenyl)phenyl]propanal
• 2229117-30-8
• EN300-1742162

• Inchi： 1S/C16H16O/c1-12-6-3-4-9-16(12)15-8-5-7-14(10-15)13(2)11-17/h3-11,13H,1-2H3
• InChI Key： UGQIWQPQXFCYCM-UHFFFAOYSA-N
• SMILES： O=CC(C)C1C=CC=C(C=1)C1C=CC=CC=1C

Computed Properties

• Exact Mass: 224.120115130g/mol
• Monoisotopic Mass: 224.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 17.1Ų

Additional information on 2-3-(2-methylphenyl)phenylpropanal

Compound CAS No 2229117-30-8: 2-3-(2-Methylphenyl)Phenylpropanal

Compound CAS No 2229117-30-8, also known as 2-3-(2-Methylphenyl)Phenylpropanal, is a fascinating organic compound with significant applications in various fields. This compound has garnered attention due to its unique structural properties and potential uses in pharmaceuticals, agrochemicals, and specialty chemicals. Recent studies have highlighted its role in drug discovery and its ability to serve as a building block for more complex molecules.

The molecular structure of 2-3-(2-Methylphenyl)Phenylpropanal consists of a propanal backbone with two phenyl groups substituted at the 2 and 3 positions. One of the phenyl groups is further substituted with a methyl group at the 2 position, giving the compound its distinctive name. This substitution pattern not only enhances the compound's stability but also contributes to its unique reactivity in various chemical reactions.

Recent research has focused on the synthesis and characterization of this compound, particularly its stereochemistry and electronic properties. Scientists have explored its potential as a precursor for bioactive compounds, leveraging its aromaticity and aldehyde functionality. The compound's ability to undergo various transformations, such as oxidation, reduction, and condensation reactions, makes it a valuable intermediate in organic synthesis.

In terms of applications, Compound CAS No 2229117-30-8 has shown promise in the development of novel pharmaceutical agents. Its structural similarity to certain bioactive molecules has led researchers to investigate its potential as an anti-inflammatory or anticancer agent. Additionally, the compound's aromatic aldehyde group has been utilized in the synthesis of fragrances and flavoring agents, contributing to its versatility in industrial applications.

The latest studies also highlight the environmental impact of this compound. Researchers have examined its biodegradability and toxicity profiles, ensuring that its use aligns with sustainable practices. These findings underscore the importance of responsible handling and disposal of such chemicals in industrial settings.

In conclusion, Compound CAS No 2229117-30-8, or 2-3-(2-Methylphenyl)Phenylpropanal, stands out as a versatile and valuable compound with diverse applications across multiple industries. Its unique structure, reactivity, and potential for further functionalization make it a subject of ongoing research interest. As advancements continue to emerge, this compound is poised to play an even greater role in the development of innovative solutions across various sectors.